![molecular formula C21H27N3O2S B4878737 N-(2,5-dimethoxyphenyl)-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide](/img/structure/B4878737.png)
N-(2,5-dimethoxyphenyl)-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide
Overview
Description
N-(2,5-dimethoxyphenyl)-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide, also known as "DOM" or "STP," is a synthetic drug that belongs to the family of phenethylamines. It was first synthesized in the 1960s by Alexander Shulgin, a renowned chemist and pharmacologist. The drug gained popularity in the 1970s as a recreational drug due to its hallucinogenic effects. However, in recent years, there has been an increasing interest in the scientific research application of this drug.
Mechanism of Action
The mechanism of action of N-(2,5-dimethoxyphenyl)-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide involves its binding to the serotonin 5-HT2A receptor. This leads to the activation of various intracellular signaling pathways, resulting in altered neuronal activity and neurotransmitter release. The drug also has affinity for other receptors such as dopamine and norepinephrine, which may contribute to its effects.
Biochemical and physiological effects:
N-(2,5-dimethoxyphenyl)-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide has been shown to induce a range of biochemical and physiological effects in animal models and humans. These include alterations in perception, mood, and cognition, as well as changes in heart rate, blood pressure, and body temperature. The drug has also been reported to induce hallucinations and other psychedelic experiences.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,5-dimethoxyphenyl)-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide in lab experiments is its high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, the drug's potent psychoactive effects may also pose a limitation, as they can confound the interpretation of experimental results.
Future Directions
There are several future directions for the scientific research application of N-(2,5-dimethoxyphenyl)-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide. One area of interest is the development of novel therapeutic agents based on the drug's pharmacological profile. Another potential direction is the study of the drug's effects on brain function and connectivity using advanced imaging techniques. Additionally, further research is needed to elucidate the drug's mechanisms of action and its potential for abuse and addiction.
Scientific Research Applications
N-(2,5-dimethoxyphenyl)-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide has been studied for its potential therapeutic applications in various fields, including neuroscience and psychiatry. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This makes it a potential candidate for the treatment of psychiatric disorders such as depression and anxiety.
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-4-(2,3-dimethylphenyl)piperazine-1-carbothioamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O2S/c1-15-6-5-7-19(16(15)2)23-10-12-24(13-11-23)21(27)22-18-14-17(25-3)8-9-20(18)26-4/h5-9,14H,10-13H2,1-4H3,(H,22,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXUHDJGPFVOHGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)C(=S)NC3=C(C=CC(=C3)OC)OC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-dimethoxyphenyl)-4-(2,3-dimethylphenyl)piperazine-1-carbothioamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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